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Compound of Interest

Compound Name: 1,2-Dihydronaphthalene

Cat. No.: B1214177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,2-
Dihydronaphthalene, a bicyclic aromatic hydrocarbon of interest in organic synthesis and

medicinal chemistry. This document details its key physical constants, provides established

experimental protocols for their determination, and outlines a common synthetic route.

Core Physical Properties
1,2-Dihydronaphthalene is a colorless to faintly yellow-green liquid at room temperature. Its

key physical and chemical identifiers are summarized below.
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Property Value

Molecular Formula C₁₀H₁₀

Molecular Weight 130.19 g/mol

CAS Number 447-53-0

Appearance Clear, faintly yellow-green liquid

Melting Point -8 °C

Boiling Point 207 °C (at 760 mmHg) 89 °C (at 16 mmHg)

Density 0.997 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.582

Vapor Pressure 0.28 mmHg at 25 °C

Solubility

Insoluble in water; soluble in organic solvents

such as ethanol, diethyl ether, and benzene.[1]

[2]

Flash Point 67 °C (closed cup)[3]

Experimental Protocols
The following sections detail the standard laboratory procedures for the determination of the

key physical properties of 1,2-Dihydronaphthalene and a common method for its synthesis.

Synthesis of 1,2-Dihydronaphthalene from 1-Tetralone
A prevalent method for the synthesis of 1,2-dihydronaphthalene involves a two-step process

starting from 1-tetralone: reduction to 1,2,3,4-tetrahydro-1-naphthalenol, followed by acid-

catalyzed dehydration.[4]

Step 1: Reduction of 1-Tetralone to 1,2,3,4-Tetrahydro-1-naphthalenol

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1-

tetralone in a suitable solvent such as methanol or ethanol.
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Reduction: Cool the solution in an ice bath. Slowly add sodium borohydride (NaBH₄) portion-

wise to the stirred solution. The molar ratio of NaBH₄ to 1-tetralone is typically between 1:1

and 1.5:1.

Reaction Monitoring: Allow the reaction mixture to stir at room temperature. The progress of

the reduction can be monitored by thin-layer chromatography (TLC).

Workup: Once the reaction is complete, carefully add water to quench any unreacted NaBH₄.

The product is then extracted with an organic solvent like ethyl acetate. The organic layers

are combined, washed with brine, dried over anhydrous sodium sulfate, and the solvent is

removed under reduced pressure to yield the crude 1,2,3,4-tetrahydro-1-naphthalenol.

Step 2: Dehydration of 1,2,3,4-Tetrahydro-1-naphthalenol to 1,2-Dihydronaphthalene

Reaction Setup: Place the crude 1,2,3,4-tetrahydro-1-naphthalenol in a round-bottom flask

fitted with a distillation apparatus.

Dehydration: Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-

TsOH) or phosphoric acid (H₃PO₄), to the alcohol.[4]

Distillation: Heat the mixture. The 1,2-dihydronaphthalene product will distill as it is formed.

Purification: The collected distillate is then washed with a saturated sodium bicarbonate

solution to neutralize any remaining acid, followed by a wash with brine. The organic layer is

dried over a suitable drying agent (e.g., anhydrous magnesium sulfate) and can be further

purified by fractional distillation to obtain pure 1,2-dihydronaphthalene.
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Synthesis of 1,2-Dihydronaphthalene from 1-Tetralone.

Determination of Melting Point
The melting point of 1,2-dihydronaphthalene, being below room temperature, is determined

using a low-temperature apparatus.
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Sample Preparation: A small amount of liquid 1,2-dihydronaphthalene is introduced into a

capillary tube, which is then sealed.

Apparatus: A melting point apparatus capable of controlled cooling and heating is used. The

capillary tube is placed in the apparatus.

Measurement: The sample is first frozen by cooling the apparatus. Then, the temperature is

slowly increased. The temperature at which the solid begins to melt and the temperature at

which it becomes completely liquid are recorded as the melting point range. For a pure

substance, this range should be narrow.

Determination of Boiling Point
The boiling point is determined at atmospheric pressure or under reduced pressure.

Apparatus Setup: A small quantity of 1,2-dihydronaphthalene is placed in a distillation flask

with a few boiling chips. A thermometer is positioned such that the top of the bulb is level

with the side arm of the distillation flask. The flask is connected to a condenser.

Heating: The flask is gently heated.

Measurement: The temperature is recorded when the liquid is boiling and a stable ring of

condensate is observed on the thermometer bulb. This temperature is the boiling point. For

measurements at reduced pressure, a vacuum pump is connected to the system, and the

pressure is recorded along with the boiling point.

Determination of Density
The density of liquid 1,2-dihydronaphthalene is determined using a pycnometer or a

graduated cylinder and a balance.

Mass of Empty Container: The mass of a clean, dry pycnometer or a graduated cylinder is

accurately measured.

Volume and Mass of Liquid: A known volume of 1,2-dihydronaphthalene is added to the

container. The total mass of the container and the liquid is then measured.
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Calculation: The mass of the liquid is determined by subtraction. The density is calculated by

dividing the mass of the liquid by its volume. The temperature at which the measurement is

taken should be recorded, as density is temperature-dependent.

Determination of Refractive Index
The refractive index is measured using a refractometer, typically an Abbe refractometer.

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, often distilled water.

Sample Application: A few drops of 1,2-dihydronaphthalene are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs. The refractive index is then read from the scale.

The temperature should be maintained at 20 °C using a water bath connected to the

refractometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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